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Compound of Interest
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Compound Name: , ]
dimethylethanamine

Cat. No.: B050729

For Researchers, Scientists, and Drug Development Professionals

Dimethylethylamine alane, systematically known as (Ethyldimethylamine)trihydroaluminum and
often abbreviated as DMEAA, is an organometallic compound with significant applications in
chemical vapor deposition (CVD) and as a selective reducing agent in organic synthesis.[1][2]
Its utility is intrinsically linked to its chemical stability and reactivity profile. This guide provides a
comprehensive overview of these characteristics, supported by available data and
experimental observations.

Physical and Chemical Properties

DMEAA is a colorless liquid at ambient temperatures, which makes it a convenient precursor
for vapor-phase applications.[3][4] Key physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C4H14AIN [2]
Molecular Weight 103.14 g/mol [2][5]
Appearance Colorless Liquid [4]

Melting Point 11-15°C [2][4]
Boiling Point 50-55 °C at 0.05 mmHg [2][4]
Density 0.837 g/mL at 25 °C [2]

Vapor Pressure 1.5 Torr at room temperature [6]

Flash Point -20 °C (-4 °F) [2][4]

Stability

The stability of DMEAA is a critical factor for its storage, handling, and application. It is known
to have limited thermal stability and is highly sensitive to atmospheric conditions.

DMEAA exhibits moderate thermal stability. While it is a liquid at room temperature, it can
slowly decompose, leading to the generation of potentially high pressures in sealed containers.
[3] For safe storage, it is recommended to keep the compound at temperatures below 5°C
under a dry, inert atmosphere.[7]

The thermal decomposition of DMEAA is a key process in its application for the chemical vapor
deposition of aluminum films. The deposition rate of aluminum is highly dependent on the
substrate temperature. Studies have shown that the deposition rate can decrease abruptly at
temperatures above 200°C.[8] This phenomenon is attributed to the gas-phase decomposition
of DMEAA and an increased desorption rate of alane (AlHs) from the film surface at higher
temperatures.[8] The decomposition in the gas phase can involve the formation of alane
oligomers.[8]
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DMEAA is highly reactive with air and moisture.[7] It should be handled exclusively under an
inert atmosphere, such as in a glove box or a sealed system, to prevent degradation and
ensure safety.[7]

Reactivity

The reactivity of DMEAA is primarily dictated by the presence of the alane (AlH3) moiety, which
is a powerful reducing agent.

DMEAA reacts violently with water and other protic materials like alcohols and alkalis,
producing flammable hydrogen gas.[7] This reactivity necessitates stringent handling
procedures to avoid contact with moisture.[7] Hazardous decomposition products can include
aluminum oxides, carbon monoxide, formaldehyde, and hydrogen.[7]
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DMEAA is a versatile and selective reducing agent in organic synthesis.[2] It is particularly
useful for the reduction of various functional groups. For instance, it has been employed in the
synthesis of dihydroflustramine C and flustramine E alkaloids through the selective reduction of
brominated y-lactams.[1] It can also be used for the hydroalumination of nitriles and isonitriles.

Beyond its use in CVD for aluminum films, DMEAA serves as a precursor for other materials.[6]
[8] It has been utilized in the preparation of aluminum nanoparticles and in the fabrication of
ternary material systems like AlITiN when combined with other precursors.[9] The
sonochemically assisted thermal decomposition of DMEAA with titanium (IV) isopropoxide in
the presence of oleic acid can yield air-stable, size-selective aluminum core-shell
nanoparticles.[10][11]

Experimental Protocols

Detailed experimental protocols are often proprietary or specific to the research context.
However, a general workflow for studying thermal stability or reactivity can be outlined.
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Methodology:

o Sample Preparation: All sample handling must be performed in an inert atmosphere (e.g., a
glovebox) to prevent premature reaction with air or moisture.

e Instrumentation: A simultaneous thermal analyzer (STA) capable of performing both
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is typically
used.

o Procedure: A small, accurately weighed sample is placed in an inert crucible (e.g., alumina).
The instrument is sealed and purged with a high-purity inert gas. The sample is then heated
according to a predefined temperature ramp, and the mass loss and heat flow are recorded
as a function of temperature.

Safety and Handling

Given its high reactivity and flammability, stringent safety precautions are mandatory when
working with DMEAA.
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Hazard

Handling Precaution

Reference

Flammability

Highly flammable liquid and
vapor. Keep away from heat,
sparks, and open flames. Use
non-sparking tools and

explosion-proof equipment.

[71012]

Reactivity with Water

Reacts violently with water,
releasing flammable gases. Do
not allow contact with water or

moisture.

[7]

Air Sensitivity

Do not allow contact with air.
Handle under an inert gas.

[7]

Corrosivity

Causes severe skin burns and

eye damage.

[12]

Personal Protective Equipment

Wear protective gloves,
clothing, and eye/face
protection. Work in a glove box
or a sealed system with proper

ventilation.

[7]

Fire Extinguishing

Use dry chemical powder, lime,
sand, or soda ash. DO NOT
USE WATER.

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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